Cas no 1260752-10-0 (1-(2,5-difluorophenyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(2,5-difluorophenyl)cyclobutane-1-carboxylic acid
• CAS No: 1260752-10-0
• MF: C₁₁H₁₀F₂O₂
• MW: 212.192710399628
• MDL: MFCD11037021
• CID: 4565503
• PubChem ID: 82612925
• Update Time: 2024-03-01

1-(2,5-difluorophenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-difluorophenyl)cyclobutane-1-carboxylic acid
• 1-(2,5-Difluorophenyl)cyclobutanecarboxylic Acid

• MDL： MFCD11037021
• Inchi： 1S/C11H10F2O2/c12-7-2-3-9(13)8(6-7)11(10(14)15)4-1-5-11/h2-3,6H,1,4-5H2,(H,14,15)
• InChI Key： AOOXECYNGJSYAV-UHFFFAOYSA-N
• SMILES： C1(C2=CC(F)=CC=C2F)(C(O)=O)CCC1

Computed Properties

• Exact Mass: 212.06488588g/mol
• Monoisotopic Mass: 212.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes